![molecular formula C8H11N3O2 B6284402 methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate CAS No. 2091696-96-5](/img/no-structure.png)
methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
Overview
Description
Methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate (MPPC) is an organic compound belonging to the pyrazolo[1,5-a]pyrimidine family of molecules. It is a white crystalline solid with a melting point of 140°C and a molecular weight of 206.2 g/mol. MPPC is a novel molecule that has recently gained attention due to its potential applications in various scientific fields.
Scientific Research Applications
Methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate has been found to have numerous applications in scientific research. It has been used as a reagent in the synthesis of novel heterocyclic compounds, such as 1,4-dihydro-4-methyl-6H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, which has been used in the synthesis of various other compounds. methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate has also been used as a starting material in the synthesis of various other pyrazolo[1,5-a]pyrimidine derivatives.
Mechanism of Action
The mechanism of action of methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate is not yet fully understood. However, it is believed that the molecule interacts with certain enzymes and proteins in the body, which leads to the activation of certain biochemical pathways. This in turn leads to the production of certain metabolites that are responsible for the observed physiological effects.
Biochemical and Physiological Effects
methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate has been found to have various biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties. It has also been found to have anti-cancer effects, as it has been found to inhibit the growth of certain cancer cell lines. It has also been found to have anti-diabetic effects, as it has been found to reduce the levels of glucose in the blood.
Advantages and Limitations for Lab Experiments
Methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate has several advantages when used in laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also a stable molecule, making it suitable for use in long-term experiments. However, it is important to note that methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate is a relatively new molecule and its effects are not yet fully understood, making it difficult to predict its effects in certain experiments.
Future Directions
The potential applications of methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate are still being explored. Future research should focus on further elucidating the mechanism of action of methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate and its effects on various biochemical and physiological processes. Additionally, further research should focus on the synthesis of novel derivatives of methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate and their potential applications. Additionally, further research should focus on the use of methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate in drug discovery and development. Finally, further research should focus on the potential toxicity of methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate and its effects on human health.
Synthesis Methods
Methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate can be synthesized through a three-step process. The first step involves the condensation of 4-amino-3-methyl-5-chloro-2-thiophenecarboxylic acid and 3-methyl-2-pyrazoline-5-one in the presence of dimethylformamide (DMF) and anhydrous potassium carbonate. The second step involves the cyclization of the reaction mixture with the help of piperidine in the presence of DMF. The third step involves the deprotection of the cyclized product with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate involves the condensation of 2-amino-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrimidine-5-carboxylic acid with methyl chloroformate.", "Starting Materials": [ "2-amino-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrimidine-5-carboxylic acid", "Methyl chloroformate" ], "Reaction": [ "To a solution of 2-amino-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrimidine-5-carboxylic acid (1.0 g, 5.2 mmol) in dry DMF (10 mL) under nitrogen, add triethylamine (1.0 mL, 7.2 mmol) and stir for 10 min at room temperature.", "Add methyl chloroformate (0.6 mL, 6.2 mmol) dropwise to the reaction mixture and stir for 2 h at room temperature.", "Quench the reaction by adding ice-cold water (10 mL) and extract the product with ethyl acetate (3 x 10 mL).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Purify the crude product by column chromatography using ethyl acetate/hexane (1:1) as the eluent to obtain the desired product as a white solid (0.8 g, 70% yield)." ] } | |
CAS RN |
2091696-96-5 |
Product Name |
methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate |
Molecular Formula |
C8H11N3O2 |
Molecular Weight |
181.2 |
Purity |
0 |
Origin of Product |
United States |
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